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Compound of Interest

Compound Name: 7-Nitro-1H-indazol-6-OL

Cat. No.: B15201773

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 7-
Nitro-1H-indazol-6-ol. Given the absence of a specific Safety Data Sheet (SDS) for this
compound, the following procedures are based on data from structurally similar nitro-indazole
derivatives and general principles for the disposal of hazardous chemical waste. It is imperative
to handle this compound with caution, assuming it possesses hazards similar to related
nitroaromatic compounds.

Physicochemical and Hazard Data Summary

Quantitative data for 7-Nitro-1H-indazol-6-ol is not readily available. Therefore, the following
table includes data from a closely related isomer, 5-Nitro-1H-indazol-6-ol, and the parent
compound, 7-Nitroindazole, to provide an informed perspective on its potential properties and
hazards.
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5-Nitro-1H-indazol- . General Hazards of
Property 7-Nitroindazole[2] .

6-ol[1] Nitro-Indazoles
Molecular Formula C7HsN30s3 C7HsN30:2 -
Molecular Weight 179.13 g/mol 163.13 g/mol -
Computed XLogP3 1.6 1.8 -

o May be harmful if
H301 (Toxic if

swallowed), H319

swallowed, in contact

GHS Hazard ] with skin, or if inhaled.
_ (Causes serious eye _
Statements (based on  Not available S Causes skin and
o irritation), H351 . o
7-Nitroindazole) serious eye irritation.

(Suspected of causing .
May cause genetic
cancer)[2]
defects or cancer.[3]

Experimental Protocols: Disposal Procedure

The recommended procedure for the disposal of 7-Nitro-1H-indazol-6-ol is to treat it as
hazardous waste and arrange for its collection by a licensed environmental waste management
service. In-lab treatment of nitroaromatic compounds is not recommended without specific,
validated protocols due to the potential for hazardous reactions.

Step 1: Personal Protective Equipment (PPE)

Before handling 7-Nitro-1H-indazol-6-ol, ensure you are wearing appropriate PPE:
» Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat.

» Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved
respirator.[3][4]

Step 2: Waste Segregation and Collection
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e Solid Waste:

o Collect any solid 7-Nitro-1H-indazol-6-ol waste, including contaminated consumables
(e.g., weighing paper, gloves, wipes), in a dedicated, properly labeled hazardous waste
container.

o The container must be in good condition, compatible with the chemical, and have a secure
lid.

e Liquid Waste:

o If 7-Nitro-1H-indazol-6-ol is in a solution, collect it in a separate, labeled hazardous waste
container.

o Do not mix with other waste streams unless compatibility has been confirmed.
Halogenated and non-halogenated solvent wastes should generally be segregated.

o Empty Containers:

o Empty containers that held 7-Nitro-1H-indazol-6-ol must be triple-rinsed with a suitable
solvent.

o The rinsate must be collected and disposed of as hazardous waste.[5][6]

Step 3: Labeling of Hazardous Waste

o Clearly label the hazardous waste container with the words "HAZARDOUS WASTE".

« ldentify the contents, including the full chemical name ("7-Nitro-1H-indazol-6-ol") and an
estimate of the quantity.

e Include any known hazard information (e.g., "Toxic," "Irritant”).

Step 4: Storage of Hazardous Waste

o Store the sealed hazardous waste container in a designated satellite accumulation area.

e This area should be secure, well-ventilated, and away from heat or sources of ignition.[3][4]
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o Ensure the container is stored in a manner that prevents spills or leaks.
Step 5: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Follow all institutional and local regulations for hazardous waste disposal. The disposal must
be carried out at an approved waste disposal plant.[3][4]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 7-
Nitro-1H-indazol-6-ol.
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Caption: Disposal workflow for 7-Nitro-1H-indazol-6-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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